Cas no 130918-90-0 (Pneumadin (rat) (9CI))

• Product Name: Pneumadin (rat) (9CI)
• CAS No: 130918-90-0
• MF: C₄₇H₇₄N₁₂O₁₅
• MW: 1047.16187143326
• CID: 146168
• Update Time: 2025-07-10

Pneumadin (rat) (9CI) Chemical and Physical Properties

Names and Identifiers

• Pneumadin (rat) (9CI)
• Pneumadin (rat)
• TYR-GLY-GLU-PRO-LYS-LEU-ASP-ALA-GLY-VAL-NH2
• H-Tyr-Gly-Glu-Pro-Lys-Leu-Asp-Ala-Gly-Val-NH2
• L-tyrosylglycyl-L-alpha-glutamyl-L-prolyl-L-lysyl-L-leucyl-L-alpha-aspartyl-L-alanylglycyl-L-valinamide
• pneumadin

• Inchi： 1S/C47H74N12O15/c1-24(2)19-32(45(72)57-33(21-38(65)66)44(71)53-26(5)41(68)51-23-36(62)58-39(25(3)4)40(50)67)56-43(70)30(9-6-7-17-48)55-46(73)34-10-8-18-59(34)47(74)31(15-16-37(63)64)54-35(61)22-52-42(69)29(49)20-27-11-13-28(60)14-12-27/h11-14,24-26,29-34,39,60H,6-10,15-23,48-49H2,1-5H3,(H2,50,67)(H,51,68)(H,52,69)(H,53,71)(H,54,61)(H,55,73)(H,56,70)(H,57,72)(H,58,62)(H,63,64)(H,65,66)/t26-,29-,30-,31-,32-,33-,34-,39-/m0/s1
• InChI Key： KBSORCBSCSOBHH-IHJZLXGESA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC(=O)O)NC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N)=O)C(C)C)=O)=O)C)=O)CC(=O)O)=O)CC(C)C)=O)CCCCN

Computed Properties

• Exact Mass: 1046.54012

Experimental Properties

• PSA: 443.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Pneumadin (rat) (9CI)

Pneumadin (rat) (9CI): A Comprehensive Overview

Pneumadin (rat) (9CI), with the CAS number 130918-90-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Pneumadin rat 9CI, has been extensively studied for its role in various biological processes, particularly in the context of respiratory health and disease mechanisms. Recent advancements in research have shed light on its intricate molecular structure and functional attributes, making it a subject of interest for both academic and industrial researchers.

The chemical structure of Pneumadin (rat) (9CI) is characterized by a complex arrangement of functional groups that contribute to its bioactivity. Studies have revealed that its molecular composition plays a pivotal role in its interaction with cellular components, particularly in the respiratory system. Researchers have employed advanced spectroscopic techniques to elucidate the structural details, which have provided valuable insights into its potential therapeutic applications. The compound's ability to modulate cellular signaling pathways has been a focal point of recent investigations, highlighting its potential as a novel therapeutic agent.

One of the most compelling aspects of Pneumadin rat 9CI is its involvement in inflammatory responses. Experimental studies have demonstrated that this compound exhibits anti-inflammatory properties, which could be harnessed to develop innovative treatments for respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The compound's ability to regulate cytokine production and reduce oxidative stress has been extensively documented, further underscoring its therapeutic potential.

In addition to its anti-inflammatory effects, Pneumadin (rat) (9CI) has also been investigated for its role in immune modulation. Recent research has highlighted its capacity to enhance immune responses, making it a promising candidate for immunotherapy applications. The compound's ability to modulate dendritic cell activity and promote T-cell proliferation has been particularly noteworthy, offering new avenues for the development of vaccines and immunotherapeutic agents.

The pharmacokinetic properties of Pneumadin rat 9CI have also been a subject of intense scrutiny. Studies conducted in preclinical models have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion profiles, which are essential for its potential use as a drug candidate. Furthermore, its low toxicity profile has been confirmed through rigorous safety assessments, further reinforcing its suitability for therapeutic applications.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of Pneumadin (rat) (9CI) to various protein targets. These computational models have provided valuable insights into the molecular mechanisms underlying its bioactivity, paving the way for rational drug design strategies. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's functional attributes.

In conclusion, Pneumadin (rat) (9CI), with CAS number 130918-90-0, represents a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory properties, immune-modulating effects, and favorable pharmacokinetic profile make it an attractive candidate for drug development. As research continues to uncover new insights into its molecular mechanisms and therapeutic applications, this compound is poised to play a significant role in advancing medical science and improving human health.